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Introduction

Gefapixant is a first-in-class, selective, and non-narcotic antagonist of the P2X3 receptor, an
adenosine triphosphate (ATP)-gated ion channel. This technical guide provides an in-depth
overview of the pharmacodynamics of Gefapixant, with a specific focus on its interaction with
sensory C fibers. P2X3 receptors are predominantly expressed on these nerve fibers,
particularly within the vagus nerve innervating the airways.[1][2] Under conditions of
inflammation or irritation, ATP is released from airway mucosal cells, activating P2X3 receptors
on C fibers.[1][3] This activation is perceived as an urge to cough and initiates the cough reflex.
[1] Gefapixant functions by blocking the binding of extracellular ATP to P2X3 receptors,
thereby mitigating the activation of sensory C fibers and subsequently reducing cough
frequency. This document details the mechanism of action, key experimental data, and
methodologies relevant to the study of Gefapixant's effects on sensory C fibers.

Mechanism of Action and Signaling Pathway

Gefapixant is a selective antagonist of homomeric P2X3 and heteromeric P2X2/3 receptors
located on sensory C fibers. The binding of ATP to these receptors triggers the opening of a
non-selective cation channel, leading to membrane depolarization and the generation of an
action potential. This signal is then transmitted to the brainstem, culminating in the cough
reflex. Gefapixant, through its antagonist activity, prevents this ATP-mediated activation of C
fibers.
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The signaling pathway initiated by ATP binding to P2X3 receptors on sensory C fibers involves
the influx of cations, primarily Ca2+ and Na+, leading to depolarization of the neuronal
membrane. This depolarization, if it reaches the threshold, triggers an action potential that
propagates along the vagal afferent nerve to the nucleus of the solitary tract in the brainstem,
the central processing unit for the cough reflex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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